Cas no 2023906-32-1 (4-hexyl-4-methyl-4H,5H,6H,7H-furo3,2-cpyridine)

• Product Name: 4-hexyl-4-methyl-4H,5H,6H,7H-furo3,2-cpyridine
• CAS No: 2023906-32-1
• MF: C₁₄H₂₃NO
• MW: 221.338524103165
• CID: 6290027
• PubChem ID: 165749252
• Update Time: 2025-10-16

4-hexyl-4-methyl-4H,5H,6H,7H-furo3,2-cpyridine Chemical and Physical Properties

Names and Identifiers

• 4-hexyl-4-methyl-4H,5H,6H,7H-furo3,2-cpyridine
• 2023906-32-1
• EN300-1076390
• 4-hexyl-4-methyl-4H,5H,6H,7H-furo[3,2-c]pyridine

• Inchi： 1S/C14H23NO/c1-3-4-5-6-9-14(2)12-8-11-16-13(12)7-10-15-14/h8,11,15H,3-7,9-10H2,1-2H3
• InChI Key： KJLAKIKCJLEJOW-UHFFFAOYSA-N
• SMILES： O1C=CC2=C1CCNC2(C)CCCCCC

Computed Properties

• Exact Mass: 221.177964357g/mol
• Monoisotopic Mass: 221.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 25.2Ų

Additional information on 4-hexyl-4-methyl-4H,5H,6H,7H-furo3,2-cpyridine

Introduction to 4-hexyl-4-methyl-4H,5H,6H,7H-furo[3,2-c]pyridine (CAS No. 2023906-32-1)

4-hexyl-4-methyl-4H,5H,6H,7H-furo[3,2-c]pyridine (CAS No. 2023906-32-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of furo[3,2-c]pyridines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the hexyl and methyl substituents, contribute to its distinct chemical and biological properties.

The chemical structure of 4-hexyl-4-methyl-4H,5H,6H,7H-furo[3,2-c]pyridine consists of a fused ring system with a furan and a pyridine moiety. The hexyl and methyl groups attached to the pyridine ring play a crucial role in modulating its physicochemical properties and biological activity. These substituents can influence the compound's solubility, lipophilicity, and receptor binding affinity, making it a promising candidate for drug development.

Recent studies have explored the potential therapeutic applications of 4-hexyl-4-methyl-4H,5H,6H,7H-furo[3,2-c]pyridine. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages. This suggests that it may have potential as an anti-inflammatory agent for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 4-hexyl-4-methyl-4H,5H,6H,7H-furo[3,2-c]pyridine has also been investigated for its neuroprotective properties. Preclinical studies have demonstrated that this compound can protect neuronal cells from oxidative stress and apoptosis induced by various neurotoxic agents. This makes it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 4-hexyl-4-methyl-4H,5H,6H,7H-furo[3,2-c]pyridine has been studied to evaluate its suitability for drug development. In animal models, this compound has shown good oral bioavailability and a favorable pharmacokinetic profile. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues. The compound is metabolized primarily by cytochrome P450 enzymes in the liver and excreted via urine and feces.

To further understand the mechanism of action of 4-hexyl-4-methyl-4H,5H,6H,7H-furo[3,2-c]pyridine, researchers have conducted molecular docking studies. These studies have revealed that the compound can bind to specific receptors involved in inflammation and neuroprotection. For example, it has been shown to interact with the nuclear factor-kappa B (NF-κB) pathway, which is a key regulator of inflammatory responses. Additionally, it can modulate the expression of genes involved in oxidative stress and apoptosis.

The safety profile of 4-hexyl-4-methyl-4H,5H,6H,7H-furo[3,2-c]pyridine has also been evaluated in preclinical studies. Toxicity assessments in animal models have indicated that this compound is well-tolerated at therapeutic doses with no significant adverse effects observed. However, further safety studies are necessary to ensure its long-term safety in humans.

In conclusion, 4-hexyl-4-methyl-4H,5H,6H,7H-furo[3,2-c]pyridine (CAS No. 2023906-32-1) is a promising compound with potential therapeutic applications in various diseases. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further drug development. Ongoing research aims to elucidate its full potential and bring it closer to clinical use.